Cas no 479411-64-8 (2-Pyrrolidineacetonitrile,1-methyl-5-oxo-,(2R)-(9CI))

• Product Name: 2-Pyrrolidineacetonitrile,1-methyl-5-oxo-,(2R)-(9CI)
• CAS No: 479411-64-8
• MF: C₇H₁₀N₂O
• MW: 138.167101383209
• CID: 931618
• Update Time: 2023-03-27

2-Pyrrolidineacetonitrile,1-methyl-5-oxo-,(2R)-(9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidineacetonitrile,1-methyl-5-oxo-,(2R)-(9CI)
• 2-Pyrrolidineacetonitrile, 1-methyl-5-oxo-, (2R)-

• Inchi： 1S/C7H10N2O/c1-9-6(4-5-8)2-3-7(9)10/h6H,2-4H2,1H3/t6-/m1/s1
• InChI Key： VJGSFXCVHZSKIW-ZCFIWIBFSA-N
• SMILES： N1(C)C(=O)CC[C@@H]1CC#N

Computed Properties

• Exact Mass: 138.079
• Monoisotopic Mass: 138.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.1A^2